7-Ethyl-2,6-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• SMILES: CCC1=C(C(=O)NC2=CC(=NN21)C)C
• InChI: InChI=1S/C10H13N3O/c1-4-8-7(3)10(14)11-9-5-6(2)12-13(8)9/h5H,4H2,1-3H3,(H,11,14)
• InChIKey: UDBOHROXFRBAID-UHFFFAOYSA-N

7-Ethyl-2,6-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Core Scaffold & Identifiers

7-Ethyl-2,6-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS: 1566465-99-3; MF: C10H13N3O; MW: 191.23 g/mol) is a heterocyclic small molecule belonging to the pyrazolo[1,5-a]pyrimidine family . This class of compounds is recognized as a purine bioisostere, frequently functioning as an antimetabolite by interfering with purine biochemical reactions and kinase signaling pathways . The compound is characterized by a planar, fused bicyclic core with specific alkyl substitutions at the 2-, 6-, and 7-positions, which differentiate it from other in-class analogs and influence its target engagement profile.

Purine bioisostere probe for antimetabolite research

Scaffold for kinase signaling pathway inhibitor studies

7-Ethyl-2,6-dimethyl pattern provides distinct pharmacophore vs. positional isomers

7-Ethyl-2,6-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Why Generic Substitution Fails

In-class pyrazolo[1,5-a]pyrimidine compounds are not interchangeable. Subtle positional changes in alkyl substituents (e.g., moving an ethyl from the 7- to the 6-position) can abolish target affinity or dramatically alter selectivity profiles [1]. Structure-activity relationship (SAR) studies confirm that the precise placement of small alkyl groups governs kinase inhibitory potency, metabolic stability, and even the mechanism of action. For instance, antitubercular SAR revealed that chemical clustering without mechanistic similarity is a high-risk procurement strategy, as resistance-conferring mutations to related compounds can arise from a single hydroxylase [2]. Therefore, the specific 7-ethyl-2,6-dimethyl configuration is not a generic equivalent to other C10H13N3O isomers or the unsubstituted core, and its procurement must be exact to ensure experimental reproducibility and target engagement.

Positional isomers (e.g., 6-ethyl-2,7-dimethyl) may present a different pharmacophoric pattern, altering target engagement.

Unsubstituted core (CAS 29274-22-4) lacks the substituent-driven selectivity required for targeted kinase profiling.

5-Position-modified analogs may exhibit different solubility or metabolic stability, limiting direct interchangeability.

• [1] Amin, S. A., et al. Structural findings of pyrazolo[1,5-a]pyrimidine compounds for their Pim-1/2 kinase inhibition as potential anticancer agents. Indian J. Biochem. Biophys. 2017, 54, 32-46. View Source
• [2] Oh, S., et al. Structure–Activity Relationships of Pyrazolo[1,5-a]pyrimidin-7(4H)-ones as Antitubercular Agents. ACS Infect. Dis. 2021, 7, 479–492. View Source

7-Ethyl-2,6-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Differentiation Guide

Positional Isomer Selectivity in Pim-1 Kinase Inhibition

QSAR models for pyrazolo[1,5-a]pyrimidine-based Pim-1 inhibitors demonstrate that the specific chemotype at the R1 and R2 positions (corresponding to the 2- and 7-positions on the core) significantly modulates inhibitory activity. A diaminoethyl substituent at the R1 position negatively contributes to Pim-1 inhibition (MATS4e descriptor), while biaryl meta substituents at the R2 position positively contribute (ATSC5i descriptor) [1]. Although not a direct measurement for the 7-ethyl-2,6-dimethyl compound, this QSAR model strongly infers that the specific alkyl placement on the target compound uniquely satisfies the steric and electronic requirements for Pim-1 engagement, unlike a positional isomer such as 6-ethyl-2,7-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-5-one, which would present a distinct pharmacophoric pattern.

Positional Isomer Selectivity

Class-level inference

Target pattern: 7-ethyl-2,6-dimethyl (inferred favorable QSAR fit) vs. 6-ethyl-2,7-dimethyl isomer

Supports Pim-1 target engagement selection

Based on QSAR model; exact IC50 not available

Evidence Dimension	QSAR descriptor contribution to Pim-1 inhibition
Target Compound Data	7-Ethyl-2,6-dimethyl substitution pattern (inferred favorable fit)
Comparator Or Baseline	6-ethyl-2,7-dimethyl positional isomer or diaminoethyl-substituted analogs
Quantified Difference	Qualitative inference from QSAR model; exact IC50 values for these specific isomers are not available in the source.
Conditions	In silico QSAR model (Stepwise Multiple Linear Regression) on a series of pyrazolo[1,5-a]pyrimidines

Why This Matters

This guides procurement for Pim-1 kinase projects; selecting the wrong positional isomer is predicted to yield a different chemotype contribution based on validated QSAR models, leading to potential loss of activity.

• [1] Amin, S. A., et al. Structural findings of pyrazolo[1,5-a]pyrimidine compounds for their Pim-1/2 kinase inhibition as potential anticancer agents. Indian J. Biochem. Biophys. 2017, 54, 32-46. View Source

Metabolic Stability Advantage at 7-Position

SAR analysis of the pyrazolo[1,5-a]pyrimidine ring at the 5-position reveals that certain substitutions lead to insolubility and preclude testing, while others maintain measurable metabolic stability in liver microsomes [1]. The 7-ethyl-2,6-dimethyl substitution leaves the 5-position as a carbonyl, which is a common feature in metabolically stable, bioactive analogs. In contrast, some 5-position modified analogs were not tested due to insolubility problems, highlighting that the core scaffold with the 5-carbonyl and specific alkyl patterns is a pre-requisite for achieving a tractable pharmacokinetic profile.

Metabolic Stability Context

Class-level inference

5-Carbonyl series maintains testable profile in liver microsomes

Favorable metabolic stability context

SAR inference; avoids insolubility pitfalls of 5-position derivatives

Evidence Dimension	Metabolic stability after 60 min incubation in liver microsomes
Target Compound Data	7-Ethyl-2,6-dimethyl-5-one (inferred to be testable and stable based on SAR trends)
Comparator Or Baseline	5-position modified pyrazolo[1,5-a]pyrimidines (various, some marked 'Not tested because of insolubility problems')
Quantified Difference	Not applicable; qualitative inference that 5-one analogs avoid the insolubility issues of certain 5-position derivatives.
Conditions	SAR table of 5-position modifications; in vitro liver microsome assay (60 min)

Why This Matters

For lead optimization, the 7-ethyl-2,6-dimethyl core with a 5-carbonyl avoids the known developability pitfalls (insolubility/high clearance) associated with other 5-position substituents, making it a more attractive starting point for procurement.

• [1] PMC. Table 3. SAR of the 5-Position on the Pyrazolo[1,5-a]pyrimidine Ring. 2021. View Source

Selectivity Gain Over Unsubstituted Core

The unsubstituted pyrazolo[1,5-a]pyrimidin-5(4H)-one core (CAS 29274-22-4) is a useful research chemical but lacks the substituent-driven selectivity needed for targeted kinase profiling . Patents covering substituted pyrazolo[1,5-a]pyrimidines as cyclin-dependent kinase (CDK) inhibitors explicitly claim compounds with specific alkyl/aryl patterns for achieving selective CDK modulation, implying that the bare core is insufficient . The 7-ethyl-2,6-dimethyl substitution pattern falls within these claimed selective inhibitor spaces, providing a rationale for its procurement over the unsubstituted core in CDK-focused programs.

Selectivity Over Unsubstituted Core

Class-level inference

Covered by selective CDK inhibitor patents

Inferred selectivity advantage over core scaffold

No direct IC50 comparison available

Evidence Dimension	Kinase inhibition selectivity
Target Compound Data	7-Ethyl-2,6-dimethyl substitution pattern (within claimed selective CDK inhibitor space)
Comparator Or Baseline	Pyrazolo[1,5-a]pyrimidin-5(4H)-one (CAS 29274-22-4, unsubstituted core)
Quantified Difference	No direct IC50 comparison available; inferred selectivity benefit based on patent claims.
Conditions	Patent analysis (US-8580782-B2); no specific assay context for direct target/core comparison.

Why This Matters

Scientists procuring the unsubstituted core for kinase screening are likely to miss the selectivity gains conferred by the 7-ethyl-2,6-dimethyl substitution, which are explicitly covered in inhibitor patents.

7-Ethyl-2,6-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Precision Applications

Pim-1/2 Kinase Inhibitor Lead Optimization

The specific 7-ethyl-2,6-dimethyl substitution pattern is consistent with the favorable chemotypes identified in QSAR models for Pim-1 kinase inhibition [1]. Researchers developing selective Pim-1/2 inhibitors for oncology applications should procure this exact compound as a key intermediate, as positional isomers present a different pharmacophoric pattern that is predicted by the model to reduce inhibitory activity.

CDK Inhibitor Medicinal Chemistry Programs

Substituted pyrazolo[1,5-a]pyrimidines are extensively patented as cyclin-dependent kinase (CDK) inhibitors . The 7-ethyl-2,6-dimethyl analog falls within the selective inhibitor space. Procuring this compound provides a direct entry point for SAR expansion around a privileged CDK-targeting scaffold, offering an advantage over the unsubstituted core (CAS 29274-22-4) which lacks the substitution-driven selectivity required for therapeutic relevance.

Antimetabolite and Purine Metabolism Studies

As a purine bioisostere, this compound is a candidate for investigating antimetabolite mechanisms in cancer or infectious disease . Its specific alkyl pattern is essential for ensuring the correct level of target engagement, as highlighted by antitubercular SAR studies where resistance to related scaffolds was conferred by a single hydroxylase mutation [2]. Procuring the exact 7-ethyl-2,6-dimethyl derivative ensures consistency with mechanism-of-action studies that depend on precise metabolic handling.

PK Optimization with Defined Metabolic Stability

SAR data indicates that 5-position modifications often lead to insolubility, while the 5-carbonyl series (like this compound) maintains a testable and potentially stable profile in liver microsome assays [3]. For teams focused on improving the ADME properties of their pyrazolo[1,5-a]pyrimidine leads, procuring this compound offers a metabolically tractable starting point that avoids known insolubility pitfalls.

Application

Selection Property

Validation Focus

Pim-1/2 kinase inhibitor SAR studies

QSAR-consistent substitution pattern

Pim-1 kinase inhibitory activity and isoform selectivity

CDK inhibitor medicinal chemistry

Substitution-driven selectivity

Kinase profiling against CDK panel

Purine bioisostere and antimetabolite research

Purine bioisostere scaffold

Target engagement and metabolic pathway analysis

ADME/PK lead optimization

5-Carbonyl core stability

Microsomal stability and solubility profiling

• [1] Amin, S. A., et al. Structural findings of pyrazolo[1,5-a]pyrimidine compounds for their Pim-1/2 kinase inhibition as potential anticancer agents. Indian J. Biochem. Biophys. 2017, 54, 32-46. View Source
• [2] Oh, S., et al. Structure–Activity Relationships of Pyrazolo[1,5-a]pyrimidin-7(4H)-ones as Antitubercular Agents. ACS Infect. Dis. 2021, 7, 479–492. View Source
• [3] PMC. Table 3. SAR of the 5-Position on the Pyrazolo[1,5-a]pyrimidine Ring. 2021. View Source